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Compound of Interest

Compound Name: 3-(2-Ethylhexyl)thiophene

Cat. No.: B058148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience

and is not a substitute for a formal Safety Data Sheet (SDS). All laboratory and industrial

handling of 3-(2-Ethylhexyl)thiophene should be conducted in accordance with a

comprehensive and substance-specific risk assessment, and by following all applicable safety

regulations.

Introduction
3-(2-Ethylhexyl)thiophene is a substituted thiophene monomer increasingly utilized in the

synthesis of conjugated polymers for applications in organic electronics, such as organic field-

effect transistors (OFETs) and organic photovoltaics (OPVs). As its use in research and

development expands, a thorough understanding of its health and safety profile is imperative

for ensuring the well-being of laboratory and manufacturing personnel. This guide provides an

in-depth overview of the available safety data, potential hazards, and handling

recommendations for 3-(2-Ethylhexyl)thiophene. Due to the limited availability of specific

toxicological studies on this compound, this guide also extrapolates potential hazards based on

the known toxicology of structurally related thiophene derivatives and compounds containing

the 2-ethylhexyl moiety.
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The following tables summarize the known physical, chemical, and hazard properties of 3-(2-
Ethylhexyl)thiophene, primarily sourced from Safety Data Sheets (SDS) provided by chemical

suppliers.

Table 1: Physicochemical Properties of 3-(2-Ethylhexyl)thiophene

Property Value Source

CAS Number 121134-38-1 [1]

Molecular Formula C12H20S [1]

Molecular Weight 196.35 g/mol [1]

Appearance
Colorless to almost colorless

liquid
[2]

Boiling Point 150-152 °C at 7.5 Torr

Density 0.915 g/mL at 25 °C

Flash Point >110 °C

Solubility Soluble in organic solvents [3]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Irritation)

3
H335: May cause respiratory

irritation

Specific Target Organ Toxicity -

Repeated Exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure

Note: This classification is based on available SDS and may vary between suppliers.

Toxicological Profile
Direct and comprehensive toxicological data for 3-(2-Ethylhexyl)thiophene is not readily

available in the public domain. The following sections provide an assessment based on the

toxicology of the thiophene functional group and related 3-alkylthiophenes.

Acute Toxicity
While specific LD50 and LC50 values for 3-(2-Ethylhexyl)thiophene are not published, the

GHS classification of "Harmful if swallowed" suggests a moderate level of acute oral toxicity.

For a related compound, 3-hexylthiophene, an oral LD50 of 500.1 mg/kg and a dermal LD50 of

1,100 mg/kg in rats has been reported[4]. Inhalation of vapors may cause respiratory tract

irritation[5].

Skin and Eye Irritation
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The compound is classified as a skin irritant and can cause serious eye damage[5]. Prolonged

or repeated skin contact may lead to dermatitis.

Sensitization
There is a potential for skin sensitization, meaning that repeated exposure could lead to an

allergic skin reaction[5].

Genotoxicity and Carcinogenicity
No specific genotoxicity or carcinogenicity studies for 3-(2-Ethylhexyl)thiophene were

identified. However, the genotoxicity of various thiophene derivatives has been investigated.

Some thiophene derivatives have shown mutagenic potential in the Ames test, particularly after

metabolic activation[6][7]. The thiophene ring is considered a "structural alert" for the formation

of reactive metabolites[8].

Reproductive and Developmental Toxicity
There is no available data on the reproductive or developmental toxicity of 3-(2-
Ethylhexyl)thiophene. The parent compound, thiophene, has been shown to cause abnormal

lactation and cessation of nursing in female rats at a LOAEL of 25 mg/kg bw/day[9].

Metabolism and Potential Biological Signaling
Pathways
The toxicity of many thiophene-containing compounds is linked to their metabolism by

cytochrome P450 (CYP450) enzymes in the liver[3][10].

Metabolic Activation of the Thiophene Ring
The primary mechanism of thiophene-induced toxicity involves its bioactivation into reactive

electrophilic metabolites, namely thiophene-S-oxides and thiophene epoxides. These reactive

intermediates can covalently bind to cellular macromolecules such as proteins and nucleic

acids, leading to cellular damage and toxicity. The cytochrome P450 isozymes CYP3A4 and

CYP2B6 have been implicated in the metabolism of thiophene-containing compounds[11].
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Metabolic activation of the thiophene ring.

Potential Interaction with Neurological Pathways
Several thiophene derivatives have been shown to interact with the central nervous system.

Some have been investigated as inhibitors of norepinephrine and serotonin reuptake, while

others have demonstrated effects on dopaminergic systems[12][13][14]. While there is no direct

evidence for 3-(2-Ethylhexyl)thiophene, the structural similarity to other neurologically active

thiophenes suggests that a potential for such interactions cannot be ruled out without further

investigation.

Experimental Protocols for Toxicological
Assessment
While specific experimental data for 3-(2-Ethylhexyl)thiophene is lacking, the following are

standard OECD (Organisation for Economic Co-operation and Development) test guidelines

that would be appropriate for assessing its toxicological profile.

Table 3: Relevant OECD Test Guidelines for Toxicological Assessment
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Test OECD Guideline Purpose

Acute Oral Toxicity TG 420, 423, or 425

To determine the median lethal

dose (LD50) after a single oral

administration.

Acute Dermal Toxicity TG 402
To determine the LD50 after a

single dermal application.

Acute Inhalation Toxicity TG 403

To determine the median lethal

concentration (LC50) after

inhalation exposure.

Skin Irritation/Corrosion TG 404
To assess the potential for skin

irritation or corrosion.

Eye Irritation/Corrosion TG 405
To assess the potential for eye

irritation or corrosion.

Skin Sensitization TG 406, 429, or 442
To determine the potential to

induce skin sensitization.

Repeated Dose 28-day Oral

Toxicity Study
TG 407

To identify target organs and

establish a No-Observed-

Adverse-Effect Level (NOAEL)

from repeated oral exposure.

Bacterial Reverse Mutation

Test (Ames Test)
TG 471

To assess the potential for

mutagenicity in bacteria.

In Vitro Mammalian

Chromosomal Aberration Test
TG 473

To assess the potential to

induce chromosomal damage

in mammalian cells.

In Vivo Mammalian Erythrocyte

Micronucleus Test
TG 474

To assess for chromosomal

damage or damage to the

mitotic apparatus in vivo.

A comprehensive safety evaluation of 3-(2-Ethylhexyl)thiophene would involve a battery of

these tests to fully characterize its potential hazards.
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Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene), a lab coat, and

closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If

the potential for inhalation of vapors or aerosols exists, a NIOSH-approved respirator with an

organic vapor cartridge is recommended.

Handling and Storage
Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames[2].

Keep the container tightly closed.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.
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3-(2-Ethylhexyl)thiophene is a combustible liquid that is harmful if swallowed and can cause

skin and serious eye irritation. There is also a potential for skin sensitization and respiratory

irritation. While specific, quantitative toxicological data for this compound is limited, the known

toxicology of the thiophene moiety suggests a potential for toxicity following metabolic

activation by cytochrome P450 enzymes. Researchers and drug development professionals

should handle this compound with appropriate engineering controls and personal protective

equipment to minimize exposure. Further toxicological studies are warranted to fully

characterize the health and safety profile of 3-(2-Ethylhexyl)thiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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